Cas no 1807176-81-3 (3,4-Difluoropyridine-5-sulfonyl chloride)

3,4-Difluoropyridine-5-sulfonyl chloride is a fluorinated heterocyclic sulfonyl chloride derivative, primarily employed as a versatile intermediate in organic synthesis and pharmaceutical applications. Its key advantages include high reactivity as a sulfonylation reagent, enabling efficient introduction of the sulfonyl group into target molecules. The presence of fluorine atoms enhances its electron-withdrawing properties, improving selectivity in nucleophilic substitution reactions. This compound is particularly valuable in the development of agrochemicals, pharmaceuticals, and specialty chemicals due to its structural rigidity and stability under controlled conditions. Its well-defined reactivity profile makes it a reliable choice for researchers seeking precise functionalization in complex molecular frameworks.

3,4-Difluoropyridine-5-sulfonyl chloride structure

1807176-81-3 structure

Product Name:3,4-Difluoropyridine-5-sulfonyl chloride

CAS No:1807176-81-3

MF:C₅H₂ClF₂NO₂S

MW:213.589685916901

CID:4802494

Update Time:2025-08-04

3,4-Difluoropyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 3,4-Difluoropyridine-5-sulfonyl chloride
- Inchi： 1S/C5H2ClF2NO2S/c6-12(10,11)4-2-9-1-3(7)5(4)8/h1-2H
- InChI Key： BNZHPHKHHDMMMH-UHFFFAOYSA-N
- SMILES： ClS(C1C=NC=C(C=1F)F)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 253
XLogP3: 1.1
Topological Polar Surface Area: 55.4

3,4-Difluoropyridine-5-sulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029007014-250mg	3,4-Difluoropyridine-5-sulfonyl chloride	1807176-81-3	95%	250mg	$1,068.20	2022-03-31
Alichem	A029007014-500mg	3,4-Difluoropyridine-5-sulfonyl chloride	1807176-81-3	95%	500mg	$1,617.60	2022-03-31
Alichem	A029007014-1g	3,4-Difluoropyridine-5-sulfonyl chloride	1807176-81-3	95%	1g	$2,866.05	2022-03-31